Cas no 150075-05-1 (1,4-Butanediol, 1-(4-methoxy-2-methylphenyl)-)

• Product Name: 1,4-Butanediol, 1-(4-methoxy-2-methylphenyl)-
• CAS No: 150075-05-1
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 1322446
• Update Time: 2024-08-18

1,4-Butanediol, 1-(4-methoxy-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 1-(4-methoxy-2-methylphenyl)-

• Inchi： 1S/C12H18O3/c1-9-8-10(15-2)5-6-11(9)12(14)4-3-7-13/h5-6,8,12-14H,3-4,7H2,1-2H3
• InChI Key： PMHFMWDUBWYDBV-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1C)(O)CCCO

Computed Properties

• Exact Mass: 210.12564

Experimental Properties

• Density: 1.099±0.06 g/cm3(Predicted)
• Boiling Point: 375.9±42.0 °C(Predicted)
• PSA: 49.69
• pka: 14.29±0.20(Predicted)